Cas no 51314-35-3 ((2E)-4-methoxy-N,N,N-trimethyl-4-oxobut-2-en-1-aminium perchlorate)

• Product Name: (2E)-4-methoxy-N,N,N-trimethyl-4-oxobut-2-en-1-aminium perchlorate
• CAS No: 51314-35-3
• MF: C₈H₁₆ClNO₆
• MW: 257.668742179871
• CID: 1571341
• PubChem ID: 6434398
• Update Time: 2025-04-21

(2E)-4-methoxy-N,N,N-trimethyl-4-oxobut-2-en-1-aminium perchlorate Chemical and Physical Properties

Names and Identifiers

• (2E)-4-methoxy-N,N,N-trimethyl-4-oxobut-2-en-1-aminium perchlorate
• [(E)-4-methoxy-4-oxobut-2-enyl]-trimethylazanium,perchlorate
• AMMONIUM, (3-CARBOXYALLYL)TRIMETHYL-, PERCHLORATE, METHYL ESTER
• (3-Carboxyallyl)trimethylammonium perchlorate methyl ester
• Krotonsaeurebetainmethylesterperchlorat [German]
• Krotonsaeurebetainmethylesterperchlorat
• 51314-35-3

• Inchi： 1S/C8H16NO2.ClO4/c1-9(2,3)7-5-6-8(10)11-4;2-1(3,4)5/h5-6H,7H2,1-4H3;/q+1;-1/b6-5+;
• InChI Key： MRBLIXUTHRFMHY-IPZCTEOASA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O(C)C(/C=C/C[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 257.06668
• Monoisotopic Mass: 257.066615
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• PSA: 100.57